Cas no 239-01-0 (11H-Benzoacarbazole)

• Product Name: 11H-Benzoacarbazole
• CAS No: 239-01-0
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• MDL: MFCD00215939
• CID: 260449
• PubChem ID: 354335263
• Update Time: 2025-11-02

11H-Benzoacarbazole Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[a]carbazole
• 1,2-Benzcarbazole
• 1,2-Benzocarbazole
• 11-Azachrysofluorene
• 11H-Benzo[a]carbazole200µg
• 11H-benzo<a>carbazole
• 1H-benzo<a>carbazole
• Benzo[a]carbazole
• EINECS 205-945-4
• NSC 403640
• NSC 60421
• Benzocarbazole
• BENZO(A)CARBAZOLE
• 11H-Benzo(a)carbazole
• 3Y3SPE26QX
• MYKQKWIPLZEVOW-UHFFFAOYSA-N
• WLN: T D6 B566 CMJ
• benzo[3,4]carbazole
• benzo[1,2]carbazole
• 1,2-Benzo-carbazole
• NSC60421
• BRN 0155940
• 11H-benzo[a]carbazole, 99%
• CHEMBL1173622
• NSC403640
• AKOS024329811
• CS-0012573
• 239-01-0
• C16H11N
• A847649
• 67526-84-5
• UNII-3Y3SPE26QX
• DTXSID80946694
• NS00041489
• AS-57456
• 5-20-08-00456 (Beilstein Handbook Reference)
• BDBM50322599
• SY234275
• FT-0699779
• PD179288
• SCHEMBL70791
• Y10638
• B4635
• Q27258199
• MFCD00215939
• NSC-60421
• NSC-403640
• 1,2-Benzocarbazole; 11-Azachrysofluorene; Benzo[a]carbazole; NSC 403640; NSC 60421
• DA-29865
• 11H-Benzoacarbazole

• MDL： MFCD00215939
• Inchi： 1S/C16H11N/c1-2-6-12-11(5-1)9-10-14-13-7-3-4-8-15(13)17-16(12)14/h1-10,17H
• InChI Key： MYKQKWIPLZEVOW-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=CC3C=CC=CC=3C1=2
• BRN： 0155940

Computed Properties

• Exact Mass: 217.08900
• Monoisotopic Mass: 217.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 15.8

Experimental Properties

• Density: 1.277
• Melting Point: 231.0 to 235.0 deg-C
• Boiling Point: 456 ºC
• Flash Point: 208 ºC
• Refractive Index: 1.8230 (estimate)
• PSA: 15.79000
• LogP: 4.47430
• λmax: 354(EtOH)(lit.)

11H-Benzoacarbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：DE7025000
• Hazardous Material Identification：
• Storage Condition：Ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 11H-Benzoacarbazole

11H-Benzoacarbazole (CAS No. 239-01-0): Properties, Applications, and Market Insights

11H-Benzoacarbazole (CAS No. 239-01-0) is a polycyclic aromatic hydrocarbon (PAH) with a unique molecular structure that combines a carbazole moiety with a benzene ring. This compound has garnered significant attention in recent years due to its versatile applications in organic electronics, photochemistry, and materials science. Researchers and industries are increasingly exploring 11H-Benzoacarbazole derivatives for their potential in advanced technologies, making it a hot topic in scientific discussions.

The molecular formula of 11H-Benzoacarbazole is C16H11N, and it exhibits remarkable thermal stability and photophysical properties. These characteristics make it an attractive candidate for use in organic light-emitting diodes (OLEDs), a rapidly growing sector in the display industry. With the global demand for energy-efficient and flexible displays on the rise, the relevance of 11H-Benzoacarbazole-based materials has never been higher.

One of the most intriguing aspects of 11H-Benzoacarbazole is its ability to function as a host material in phosphorescent OLEDs. Recent studies have shown that derivatives of this compound can significantly improve device efficiency and longevity, addressing key challenges in the field. This has led to a surge in patent filings and research publications focusing on 11H-Benzoacarbazole applications in optoelectronics.

Beyond electronics, 11H-Benzoacarbazole has shown promise in photovoltaic applications. Its ability to absorb light across a broad spectrum makes it potentially useful in organic solar cells, another area experiencing rapid technological advancement. As the world shifts toward renewable energy solutions, materials like 11H-Benzoacarbazole are becoming increasingly important in the development of next-generation solar technologies.

The synthesis of 11H-Benzoacarbazole typically involves multi-step organic reactions, with researchers continually developing more efficient and environmentally friendly methods. Recent advancements in green chemistry approaches have led to improved synthetic routes with higher yields and reduced environmental impact. These developments are particularly relevant as the chemical industry faces increasing pressure to adopt sustainable practices.

From a commercial perspective, the market for 11H-Benzoacarbazole and its derivatives is expected to grow steadily in the coming years. The compound's unique properties position it well to meet the demands of emerging technologies in the electronics and energy sectors. Market analysts predict particularly strong growth in Asia, where investments in advanced materials research and development are increasing rapidly.

Quality control and characterization of 11H-Benzoacarbazole are critical aspects of its production and application. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and verify molecular structure. These quality assurance measures are essential for applications in sensitive electronic devices.

Looking to the future, researchers are exploring novel modifications to the 11H-Benzoacarbazole structure to enhance its properties further. Computational chemistry and machine learning approaches are being employed to predict the behavior of new derivatives, accelerating the discovery process. This intersection of traditional chemistry with cutting-edge computational methods represents an exciting frontier in materials science.

For those interested in working with 11H-Benzoacarbazole, proper handling and storage are important considerations. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this compound. Appropriate personal protective equipment and proper ventilation are recommended, especially when working with powdered forms of the material.

The scientific community continues to uncover new potential applications for 11H-Benzoacarbazole, from sensors to biomedical imaging. As research progresses, this versatile compound is likely to find its way into an even broader range of technologies. Its combination of stability, tunable electronic properties, and synthetic accessibility makes 11H-Benzoacarbazole a valuable building block for advanced materials development.